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Compound of Interest

Compound Name: Paraxanthine

Cat. No.: B195701 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Paraxanthine. It outlines procedural, step-by-

step guidance for safe handling, personal protective equipment (PPE), and disposal, ensuring

a secure laboratory environment.

Hazard Identification and Classification
Paraxanthine is classified as harmful if swallowed.[1][2] It is a pharmaceutical-related

compound, and while extensive human toxicity data is limited, it should be handled with care in

a laboratory setting.[3]

GHS Classification Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Toxicological Data
The following table summarizes the acute oral toxicity data for Paraxanthine from studies

conducted in rats.
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Metric Value Species Reference

LD50 (Lethal Dose,

50%)
829.2 mg/kg Rat [4][5]

No Observed Adverse

Effect Level (NOAEL)

(90-day study)

185 mg/kg bw/day Rat [4][5]

Personal Protective Equipment (PPE)
Based on a risk assessment of potential exposure, the following PPE is recommended when

handling Paraxanthine.[1][2][3]

Protection Type Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side

shields, chemical splash

goggles, or a full face shield.

Conforming to EN 166 (EU) or

NIOSH (US) standards.[2]

Hand Protection
Nitrile or other impervious

gloves.

Consider double gloving. If

using an organic solvent, wear

gloves resistant to that solvent.

[3]

Skin and Body Protection

Laboratory coat, long-sleeved

shirt, and long pants.

Impervious clothing or a

chemical-resistant apron may

be necessary for larger

quantities or when there is a

risk of splashing.[1][6]

Fire/flame resistant and

impervious clothing is

recommended.[2]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

dust or aerosols are generated

and exposure limits are

exceeded.

Use a full-face respirator if

irritation or other symptoms are

experienced.[2]
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Operational and Handling Protocols
Adherence to the following procedures is essential for the safe handling of Paraxanthine.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1]

Recommended Storage Conditions:

Solid form: -20°C, sealed, away from light and moisture.[1]

In solvent: -80°C for up to 6 months; -20°C for up to 1 month (sealed, away from light and

moisture).[1]

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[1]

Handling and Use
Ventilation: Handle Paraxanthine in a well-ventilated area, such as a chemical fume hood or

a ventilated balance enclosure.[1][3]

Avoidance of Contact: Avoid inhalation, and contact with eyes and skin.[1]

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.[1]

Hygiene: Do not eat, drink, or smoke when using this product.[2] Wash hands thoroughly

after handling.[2][3]

Spill Management
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE, including

respiratory protection if necessary. Avoid breathing dust, vapors, mist, or gas.[2]

Containment: Prevent further leakage or spillage if it is safe to do so.[1]
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Clean-up:

For solid spills, sweep or vacuum up the material and collect it in a suitable container for

disposal. Avoid generating dust.[3]

For solutions, absorb with an inert, non-combustible liquid-binding material (e.g., sand,

diatomite, universal binders).[1]

Decontamination: Clean the spill surface thoroughly with a suitable detergent or solvent to

remove any residual contamination.[1][3]

First-Aid Measures
Immediate first-aid is critical in case of exposure.

Exposure Route First-Aid Procedure

Ingestion

If swallowed, rinse the mouth with water.[1][2]

Do NOT induce vomiting.[1] Call a poison center

or doctor if you feel unwell.

Inhalation

Move the person to fresh air immediately.[1][7] If

breathing is difficult, give oxygen if available.[3]

If breathing has stopped, perform artificial

respiration.[7] Seek medical attention.

Skin Contact

Remove contaminated clothing immediately.[8]

Wash the skin thoroughly with soap and water.

[1][8] If irritation persists, seek medical attention.

[7]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1][7][9] Remove

contact lenses if present and easy to do so.[8]

Seek immediate medical attention.[1][7]

Disposal Plan
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Dispose of Paraxanthine and its container in accordance with local, regional, and national

regulations.

Waste Container: Collect waste material in a clearly labeled, suitable container.

Empty Containers: Since emptied containers may retain product residue, follow label

warnings even after the container is empty.[3]

Contaminated PPE: Dispose of contaminated PPE as hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates the key stages in the safe handling and workflow of

Paraxanthine in a laboratory setting.
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Paraxanthine Handling Workflow
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Caption: Logical workflow for the safe handling of Paraxanthine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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